Cas no 2006526-16-3 (Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate)

Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate is a specialized spirocyclic compound featuring a unique 1,5-dioxaspiro[2.5]octane scaffold with a chloro and methyl substituent. Its structural complexity makes it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of biologically active molecules or functional materials. The presence of both an ester and a chloro group enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or further derivatization. The spirocyclic framework contributes to steric constraints, which can be leveraged in stereoselective synthesis. This compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for research applications.
Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate structure
2006526-16-3 structure
Product Name:Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate
CAS No:2006526-16-3
MF:C9H13ClO4
MW:220.650122404099
CID:6484074
PubChem ID:165444348
Update Time:2025-05-23

Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate
    • 2006526-16-3
    • EN300-700203
    • Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate
    • Inchi: 1S/C9H13ClO4/c1-6-3-4-8(5-13-6)9(10,14-8)7(11)12-2/h6H,3-5H2,1-2H3
    • InChI Key: FXEAMLHRRCRIJG-UHFFFAOYSA-N
    • SMILES: ClC1(C(=O)OC)C2(COC(C)CC2)O1

Computed Properties

  • Exact Mass: 220.0502366g/mol
  • Monoisotopic Mass: 220.0502366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 48.1Ų

Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-700203-1.0g
methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate
2006526-16-3
1g
$0.0 2023-06-07

Additional information on Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate

Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate: A Comprehensive Overview

Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate (CAS No: 2006526-16-3) is a complex organic compound with a unique spirocyclic structure, making it an intriguing subject of study in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom—a feature that often imparts exceptional chemical and physical properties to the molecule.

The spiro[2.5]octane core of this compound is a bicyclic structure consisting of a five-membered ring fused to a three-membered ring via a single atom (the spiro atom). This structural arrangement not only contributes to the molecule's stability but also influences its reactivity and solubility properties. The presence of chlorine and methyl groups further diversifies its functional groups, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate in drug discovery and development. Its unique structure allows for the creation of bioactive molecules with tailored pharmacokinetic profiles, which is a critical factor in modern medicinal chemistry. Researchers have explored its role as a precursor for developing novel antibiotics and anti-inflammatory agents, leveraging its ability to form stable intermediates during synthesis.

In addition to its pharmaceutical applications, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings. The dioxaspiro framework provides excellent thermal stability and mechanical strength, making it an attractive candidate for high-performance materials used in aerospace and automotive industries.

The synthesis of Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and enhancing scalability.

From an environmental perspective, the compound's biodegradability and eco-friendly properties are under scrutiny as part of sustainable chemistry initiatives. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, aligning with current trends toward greener chemical processes.

In conclusion, Methyl 2-chloro-6-methyl-1,5-dioxaspiro[2.5]octane-2-carboxylate (CAS No: 2006526-16-3) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent research findings, underscores its importance as both a synthetic intermediate and a direct contributor to innovative applications in medicine and materials science.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.